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Compound of Interest

Compound Name: 9(11),12-Oleanadien-3-ol

Cat. No.: B1155275

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure elucidation of
9(11),12-Oleanadien-3-ol, a pentacyclic triterpenoid with noted biological activities. This
document details the spectroscopic data and experimental methodologies crucial for its
identification and characterization, presenting the information in a format tailored for
researchers and professionals in the field of natural product chemistry and drug development.

Compound Overview

9(11),12-Oleanadien-3-ol is a natural product belonging to the oleanane class of triterpenoids.
Its chemical formula is C3oH4sO, with a molecular weight of approximately 424.7 g/mol .[1][2]
The core structure consists of a five-ring system with a hydroxyl group at the C-3 position and
two double bonds at C-9(11) and C-12. The correct and unambiguous assignment of its
structure is critical for understanding its chemical properties and biological functions.

Spectroscopic Data for Structure Elucidation

The definitive structure of 9(11),12-Oleanadien-3-ol was determined through a combination of
one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1155275?utm_src=pdf-interest
https://www.benchchem.com/product/b1155275?utm_src=pdf-body
https://www.benchchem.com/product/b1155275?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Olean-9_11_12-dien-3beta-ol
https://wap.guidechem.com/encyclopedia/9-11-12-oleanadien-3-ol-dic604820.html
https://www.benchchem.com/product/b1155275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Arecent study led to the reassignment of the *H and 3C NMR spectroscopic data for 9(11),12-
Oleanadien-3-ol, providing a more accurate structural depiction.[3][4] The analysis was
conducted in deuterated chloroform (CDCIs).

Table 1: *H and 3C NMR Spectroscopic Data for 9(11),12-Oleanadien-3-ol in CDCIs[4]
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OH (ppm),
. . . Key HMBC

Position oC (ppm) Multiplicity (J in .

Correlations

Hz)

C-2, C-3, C-5, C-10,
1 37.14 1.27 (m), 1.98 (m)

C-25
2 27.9 1.67 (m) C-1, C-3, C-4, C-10

C-1, C-2,C-4, C-23,
3 78.7 3.24 (dd, 11.5, 4.7)

C-24
4 38.9 - -

C-4, C-6, C-10, C-23,
5 51.2 0.85 (m)

C-24, C-25
6 18.4 1.50 (m), 1.61 (m) C-5, C-7, C-8, C-10

C-5, C-6, C-8, C-14,
7 32.1 1.36 (m), 1.70 (m)

C-26
8 42.8 - -
9 154.3 - -
10 38.8 - -

C-8, C-9, C-10, C-12,
11 115.7 5.57 (d, 5.7)

C-13

C-9, C-11, C-13, C-
12 120.7 5.51 (d, 5.7)

14, C-18
13 147.1 - -
14 40.6 - -

C-8, C-14, C-16, C-
15 25.7 1.01 (m), 1.96 (m)

17, C-27

C-15, C-17, C-22, C-
16 27.2 0.86 (m), 1.96 (m)

28
17 32.2 - -
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C-12, C-13, C-17, C-

18 45.6 2.12 (m)

19, C-22, C-29, C-30

C-18, C-20, C-21, C-
19 46.9 1.04 (m), 1.61 (m)

29, C-30
20 31.1 - -

C-19, C-20, C-22, C-
21 34.6 1.10 (m), 1.31 (m)

30

C-17, C-18, C-21, C-
22 37.06 1.32 (m), 1.45 (m)

28
23 28.2 1.03 (s) C-3, C-4, C-5, C-24
24 15.7 0.81 (s) C-3, C-4, C-5, C-23
25 25.3 1.18 (s) C-1, C-5, C-9, C-10
26 21.0 1.13 (s) C-7, C-8, C-9, C-14
27 20.1 0.99 (s) C-8, C-13, C-14, C-15
28 28.7 0.89 (s) C-16, C-17, C-22
29 23.7 0.90 (s) C-19, C-20, C-30

C-19, C-20, C-21, C-
30 33.2 0.87 (s)

29

Experimental Protocols
Isolation of 9(11),12-Oleanadien-3-ol

The compound was isolated from the hexanes extract of Jeffreycia zeylanica. The isolation
process was guided by a scratch wound assay.[3][4]

Scratch Wound Assay-Guided
Fractionation

Y

Hexanes Extraction >

Y

Jeffreycia zeylanica Plant Material Isolated 9(11),12-Oleanadien-3-ol

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1155275?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/36938871/
https://scispace.com/pdf/reassignment-of-nmr-spectroscopic-data-of-oleana-9-11-12-1tue3xfu.pdf
https://www.benchchem.com/product/b1155275?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Isolation workflow for 9(11),12-Oleanadien-3-ol.

NMR Spectroscopy

1H NMR, 3C NMR, DEPT, COSY, HSQC, and HMBC spectra were recorded on a 400 MHz
spectrometer. The sample was dissolved in CDCIs. Chemical shifts (8) are reported in parts per
million (ppm) and referenced to the residual solvent signals.

Structural Confirmation Logic

The elucidation of the structure of 9(11),12-Oleanadien-3-ol is a logical process based on the
interpretation of spectroscopic data. The following diagram illustrates the workflow for
confirming the chemical structure.
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Caption: Logical workflow for structure elucidation.

The combination of these analytical techniques provides the necessary evidence to
unambiguously assign the structure of 9(11),12-Oleanadien-3-ol, which is fundamental for
further research into its synthesis, derivatization, and pharmacological evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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